Cas no 40627-31-4 (2',3'-Anhydro-7-deazaadenosine)

• Product Name: 2',3'-Anhydro-7-deazaadenosine
• CAS No: 40627-31-4
• MF: C₁₁H₁₂N₄O₃
• MW: 248.237981796265
• CID: 5064558
• Update Time: 2026-02-28

2',3'-Anhydro-7-deazaadenosine Chemical and Physical Properties

Names and Identifiers

• 2',3'-Anhydro-7-deazaadenosine

• Inchi： 1S/C11H12N4O3/c12-9-5-1-2-15(10(5)14-4-13-9)11-8-7(18-8)6(3-16)17-11/h1-2,4,6-8,11,16H,3H2,(H2,12,13,14)/t6-,7-,8-,11-/m1/s1
• InChI Key： SVPYLXNTYPUWBJ-KCGFPETGSA-N
• SMILES： O1[C@@H]2[C@@H](CO)O[C@H]([C@H]12)N1C=CC2=C(N)N=CN=C12

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 344
• XLogP3: -0.9
• Topological Polar Surface Area: 98.7